Cas no 13787-96-7 (Isoxazolidine,2,3,5-triphenyl-)

• Product Name: Isoxazolidine,2,3,5-triphenyl-
• CAS No: 13787-96-7
• MF: C₂₁H₁₉NO
• MW: 301.381665468216
• CID: 119934
• PubChem ID: 4048852
• Update Time: 2025-04-18

Isoxazolidine,2,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazolidine,2,3,5-triphenyl-
• 2,3,5-triphenyl-1,2-oxazolidine
• 2,3,5-Triphenylisoxazolidine
• SCHEMBL8847104
• DTXSID70398764
• 13787-96-7

• Inchi： 1S/C21H19NO/c1-4-10-17(11-5-1)20-16-21(18-12-6-2-7-13-18)23-22(20)19-14-8-3-9-15-19/h1-15,20-21H,16H2
• InChI Key： VSFTVFBJKLFFHU-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)CC(C2C=CC=CC=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 301.14677
• Monoisotopic Mass: 301.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47